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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of butyl ethyl ether and diethyl ether, two
common ether solvents utilized in chemical synthesis and extraction processes. The
information presented herein is intended to assist researchers in making informed decisions
regarding solvent selection based on physicochemical properties, performance in common
applications, and safety considerations.

Physicochemical Properties

A summary of the key physicochemical properties of butyl ethyl ether and diethyl ether is
presented in Table 1. Butyl ethyl ether exhibits a significantly higher boiling point and flash
point compared to diethyl ether, rendering it a potentially safer alternative with respect to fire
hazards. Conversely, the high volatility of diethyl ether facilitates its removal from reaction
mixtures and extracts.
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Property Butyl Ethyl Ether Diethyl Ether

Molecular Formula C6H140 C4H100

Molar Mass 102.17 g/mol 74.12 g/mol

Boiling Point 91-92.3 °C 34.6 °C[1]

Melting Point -124 °C -116.3 °C[1]

Density 0.75-0.7592 g/mL (at 20-25 °C) 0-706-0.7134 g/mL. (at 20-25
*O1l2]

Viscosity Not readily available 0.224 cP (at 25 °C)[1]

Solubility in Water

0.65 g/100 g (20°C), Slightly
soluble

6.05 g/100 mL (25 °C), Slightly
soluble[1]

Vapor Pressure

51.59-52 mmHg (at 25 °C)

440-442 mmHg (at 20 °C)[1]

Refractive Index

1.382 (at 20 °C)

1.353 (at 20 °C)[1]

Dielectric Constant

Not readily available

4.33 (at 20 °C)

Solvent Performance in Chemical Reactions

Both butyl ethyl ether and diethyl ether are versatile aprotic solvents commonly employed in a

variety of organic reactions. Their utility in Grignard reactions and Williamson ether synthesis is

particularly noteworthy.

Grignard Reaction

Ethereal solvents are crucial for the formation and stability of Grignard reagents.[3] Diethyl

ether is a traditional and widely used solvent for these reactions due to its ability to solvate the
magnesium center, facilitating reagent formation.[4] Its low boiling point allows for gentle reflux
during the reaction.[5]

While specific comparative studies on the performance of butyl ethyl ether in Grignard
reactions are limited in the readily available literature, its properties suggest it could be a viable
alternative, particularly when a higher reaction temperature is desired. The use of higher boiling
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ethers like dibutyl ether has been shown to give comparable yields to diethyl ether in some
Grignard reactions.[6]

Williamson Ether Synthesis

The Williamson ether synthesis, an S_N2 reaction between an alkoxide and a primary alkyl
halide, is often conducted in aprotic solvents.[7] Ethers such as diethyl ether and
tetrahydrofuran (THF) are common choices.[8] The choice of solvent can influence the reaction
rate, with polar aprotic solvents sometimes being favored.[9] Given its ether structure, butyl
ethyl ether would also be a suitable solvent for this reaction, especially for reactions requiring
temperatures intermediate between those achievable with diethyl ether and higher boiling
solvents like DMF.

Extraction

Diethyl ether is a common solvent for liquid-liquid extractions due to its low polarity,
immiscibility with water, and high volatility, which simplifies solvent removal.[10] However, its
solubility in water is not negligible.[1] In a comparative study on the extraction of ascaris and
trichuris eggs, ethyl acetate was found to be more efficient than diethyl ether in most cases.[11]
While direct comparative data for butyl ethyl ether's extraction efficiency is scarce, its lower
water solubility and higher boiling point may offer advantages in specific extraction scenarios
where selective solvation and reduced solvent loss are critical.

Safety Profile

A comparative summary of the safety data for both ethers is provided in Table 2. Diethyl ether
is extremely flammable with a very low flash point and a wide explosive range, making it a
significant fire hazard.[12] Butyl ethyl ether, with its higher flash point and boiling point,
presents a lower risk of ignition. Both ethers can form explosive peroxides upon exposure to air
and light, and therefore require careful handling and storage.[12][13]
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Safety Parameter Butyl Ethyl Ether Diethyl Ether
Flash Point -1to4°C -45 °C[14]
Autoignition Temperature 184 °C[15] 160 °C[5][12]
Explosive Limits 0.8-18.5% (V) 1.7-48% (V)[14]

Harmful if swallowed, May

Toxicity Harmful if swallowed.[16] cause drowsiness or dizziness.

[1]

Experimental Protocols

Detailed experimental protocols are crucial for reproducible research. Below are representative
protocols for a Grignard reaction and a Williamson ether synthesis, with diethyl ether as the
specified solvent. These can be adapted for butyl ethyl ether by adjusting the reaction
temperature to its higher boiling point.

Grignard Reaction Protocol (using Diethyl Ether)

Objective: To prepare a Grignard reagent and react it with a carbonyl compound.

Materials:

Magnesium turnings

Alkyl or aryl halide (e.g., bromobenzene)

Anhydrous diethyl ether

Carbonyl compound (e.g., benzophenone)

Aqueous acid (e.g., HCI) for workup

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:
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All glassware must be rigorously dried in an oven and assembled while hot under a dry, inert
atmosphere (e.g., nitrogen or argon).

Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a
dropping funnel.

Add a solution of the alkyl or aryl halide in anhydrous diethyl ether dropwise to the
magnesium turnings.

The reaction is initiated, often with gentle heating or the addition of an iodine crystal. An
exothermic reaction should commence, causing the diethyl ether to reflux.

After the Grignard reagent has formed, a solution of the carbonyl compound in anhydrous
diethyl ether is added dropwise at a rate that maintains a gentle reflux.

The reaction mixture is then stirred at room temperature or gently heated to completion.
The reaction is quenched by the slow addition of aqueous acid.

The product is extracted into diethyl ether, and the organic layer is washed, dried, and the
solvent is evaporated to yield the crude product, which can then be purified.

Williamson Ether Synthesis Protocol (using Diethyl
Ether as a co-solvent with an alcohol)

Objective: To synthesize an ether from an alcohol and an alkyl halide.

Materials:

Alcohol (e.g., ethanol)

Strong base (e.g., sodium hydride)

Primary alkyl halide (e.g., ethyl iodide)

Anhydrous diethyl ether (as co-solvent)

Procedure:
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 In a round-bottom flask under an inert atmosphere, the alcohol is dissolved in a suitable
solvent, which can be the alcohol itself or a co-solvent like diethyl ether.

e A strong base, such as sodium hydride, is carefully added to the alcohol solution to form the
alkoxide.

e The primary alkyl halide is then added to the solution of the alkoxide.

e The reaction mixture is stirred, and may be heated to reflux to drive the reaction to
completion.

 After the reaction is complete, it is quenched with water.

e The product is extracted into an organic solvent (e.g., diethyl ether), and the organic layer is
washed, dried, and concentrated to give the crude ether, which is then purified.

Visualizations
Solvent Selection Logic

The choice between butyl ethyl ether and diethyl ether often depends on the desired reaction
temperature and safety considerations. The following diagram illustrates a simplified decision-
making process.
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Safety Considerations
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Caption: Solvent selection guide based on key properties.

Comparative Experimental Workflow for Grignard
Synthesis

The following diagram outlines a generalized workflow for a Grignard synthesis, highlighting the
key difference in reaction temperature when using butyl ethyl ether versus diethyl ether.
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Caption: Grignard synthesis workflow comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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